Cas no 881073-93-4 (N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylbenzohydrazide)

• Product Name: N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylbenzohydrazide
• CAS No: 881073-93-4
• MF: C₁₉H₁₄Cl₂N₆O
• MW: 413.260060787201
• CID: 6407796
• PubChem ID: 8539135
• Update Time: 2025-05-19

N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylbenzohydrazide
• AKOS002329641
• 881073-93-4
• N'-(1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methylbenzohydrazide
• AB00677644-01
• N'-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide
• F1887-0429
• N'-[1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide

• Inchi： 1S/C19H14Cl2N6O/c1-11-3-2-4-12(7-11)19(28)26-25-17-14-9-24-27(18(14)23-10-22-17)13-5-6-15(20)16(21)8-13/h2-10H,1H3,(H,26,28)(H,22,23,25)
• InChI Key： XXGSDYQWYWBRRI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C2C(C=N1)=C(N=CN=2)NNC(C1=CC=CC(C)=C1)=O)Cl

Computed Properties

• Exact Mass: 412.0606145g/mol
• Monoisotopic Mass: 412.0606145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.7Ų

Additional information on N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-3-methylbenzohydrazide

Introduction to N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide (CAS No. 881073-93-4)

N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 881073-93-4, represents a novel chemical entity with a unique structural framework that has been designed to explore potential therapeutic applications. The molecular architecture of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide consists of a fused heterocyclic system, which includes a pyrazolo[3,4-d]pyrimidine moiety linked to a benzohydrazide group. This particular arrangement of heterocycles is known to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of the 3,4-dichlorophenyl group and the 3-methyl substituent on the benzohydrazide moiety further enhances its potential as a bioactive molecule by influencing its solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. Studies suggest that the pyrazolo[3,4-d]pyrimidine scaffold can interact with enzymes and receptors involved in critical cellular pathways. Specifically, the compound has been shown to exhibit inhibitory activity against kinases and other enzymes that are implicated in cancer progression. This observation aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents for various diseases.

The benzohydrazide moiety is another key pharmacophoric element that contributes to the biological activity of N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide. This functional group is known to participate in hydrogen bonding interactions with biological targets, which can enhance the compound's binding affinity and selectivity. Additionally, the 3-methyl substituent on the benzohydrazide group may influence the electronic properties of the molecule, thereby affecting its reactivity and biological activity.

In vitro studies have demonstrated that this compound exhibits promising antitumor activity by inhibiting the proliferation of cancer cells. Mechanistic studies indicate that it may interfere with key signaling pathways involved in cell cycle regulation and apoptosis. For instance, it has been observed to suppress the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. Furthermore, the compound may induce apoptosis in cancer cells by activating caspase-dependent pathways.

The dichlorophenyl group in the structure of N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide is another important feature that contributes to its biological activity. This group is known to enhance lipophilicity and metabolic stability, which are critical factors for drug-like properties. The presence of two chlorine atoms at the 3 and 4 positions increases the electron-withdrawing effect on the aromatic ring, which can influence its interactions with biological targets.

Recent research has also explored the potential applications of this compound in treating inflammatory diseases. Studies suggest that it may exert anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting their activity, this compound may help reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

The synthesis of N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3-substituted pyrazolo[3,4-d]pyrimidines and 3-methylbenzohydrazides. These intermediates are then coupled using appropriate coupling reagents under controlled conditions to form the final product.

The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies. Advances in synthetic methodologies have enabled researchers to streamline synthetic processes while maintaining high chemical purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently.

Pharmaceutical companies are increasingly interested in exploring novel chemical entities like N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide for their potential therapeutic applications. The unique structural features of this compound make it an attractive candidate for further investigation in both academic research settings and industrial drug development programs.

In conclusion, N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-3-methylbenzohydrazide (CAS No. 881073-93-4) is a promising pharmacological agent with a well-defined molecular structure that exhibits various biological activities. Its potential applications in treating cancer and inflammatory diseases make it an interesting subject for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing therapeutic strategies for human diseases.